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Get Quote

Oglemilast Data Summary

Property Value / Description Source

CAS Number 778576-62-8 [1] [2] [3]

Molecular Formula C₂₀H₁₃Cl₂F₂N₃O₅S [1] [2] [4]

Molecular Weight 516.30 g/mol [1] [2] [3]

Purity ≥98% - 99.97% [1] [2] [5]

Appearance Light yellow to khaki solid powder [1] [2]

Solubility in DMSO ~4 mg/mL (~7.75 mM) [1] [2] [3]

Protocol: Oglemilast Stock Solution Preparation in
DMSO

This protocol outlines the procedure for preparing a 10 mM Oglemilast stock solution in DMSO, based on

supplier-recommended practices [1] [2].
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Materials and Equipment

Compound: Oglemilast (GRC 3886) powder
Solvent: Anhydrous DMSO (freshly opened is recommended [1])

Equipment: Analytical balance, ultrasonic cleaner (or bath), vortex mixer, Class A volumetric flasks or
microtubes

Calculation and Weighing

To prepare 1 mL of a 10 mM stock solution:

Mass required = (Desired volume in L) × (Desired concentration in M) × (Molecular weight in
g/mol)

Mass = 0.001 L × 0.01 mol/L × 516.30 g/mol = 5.163 mg
Accurately weigh out 5.16 mg of Oglemilast powder and transfer it to a 1 mL volumetric flask or a

sterile microtube.

Dissolution

Add 1 mL of anhydrous DMSO directly to the container with the weighed powder.

Vortex the mixture vigorously for 1-2 minutes to ensure the powder is fully suspended and wet.
Sonicate the solution for 5-10 minutes. Sonication, using either a bath or probe, is explicitly

recommended to aid dissolution [2] [3].
Visually inspect the solution. It should be clear and may have a light yellow color. If any undissolved

particles remain, continue sonication in short bursts until the solution is clear.

Aliquoting and Storage

Once fully dissolved, immediately aliquot the stock solution into smaller, single-use volumes (e.g., 10-

50 µL) to minimize freeze-thaw cycles and contact with atmospheric moisture.
Store the aliquots at -20°C for short-term use (approximately one month) or at -80°C for long-term

storage (six months to one year) [1] [2].
Clearly label all containers with the compound name, concentration, date of preparation, and your

initials.

Critical Experimental Considerations
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Hygroscopic DMSO: Hygroscopic DMSO can absorb water from the atmosphere, which may affect

the solubility of Oglemilast and lead to compound precipitation or degradation over time. Always use
a freshly opened bottle of high-quality, anhydrous DMSO for stock solution preparation and keep it

tightly sealed [1].
Solubility Limit: The typical solubility of Oglemilast in DMSO is reported to be approximately 4

mg/mL (~7.75 mM). Attempting to prepare a stock solution at or near this saturation point (e.g., 10
mM) increases the risk of precipitation, especially if the DMSO is not perfectly anhydrous. If

precipitation is observed, gently warm the solution to 25-37°C and vortex to re-dissolve.
For Research Use Only: This product is intended for research purposes only and is not for human or

veterinary use [1] [2].
Stability: While the powder is stable at ambient temperature for short periods during shipping, the

stock solution in DMSO is less stable. Adhere to the recommended storage conditions and avoid
repeated freeze-thaw cycles to maintain stability.

Workflow for Stock Solution Preparation and Use

The following diagram summarizes the entire process from preparation to application in cell-based assays,

highlighting key quality control checkpoints.
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Start: Plan Experiment

Weigh 5.163 mg Oglemilast
for 1 mL of 10 mM stock

Add 1 mL Anhydrous DMSO

Vortex & Sonicate
until solution is clear

QC Check: Clear Solution?
(No precipitate)

No

Aliquot into single-use vials

Yes

Label and Store at -20°C or -80°C

Use: Dilute into cell culture
media or buffer for assay

A C l t

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s537990?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Assay Complete

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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solution-preparation-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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